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Compound of Interest

Compound Name: CysOx2

Cat. No.: B12396751 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of CysOx2, a fluorogenic probe used for detecting protein

cysteine oxidation.

While a specific Safety Data Sheet (SDS) for CysOx2 with detailed disposal instructions is not

readily available, the following procedures are based on a conservative approach, treating

CysOx2 as a potentially hazardous chemical waste stream. Adherence to these guidelines is

crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Quantitative Data Summary
For ease of reference, the key quantitative data for CysOx2 are summarized in the table below.

Property Value Source

Molecular Formula C₁₅H₁₂FNO₃S MedChemExpress

Molecular Weight 305.32 g/mol MedChemExpress

Excitation Wavelength (Ex) 394 nm
MedChemExpress, Nature

Communications

Emission Wavelength (Em) 535 nm
MedChemExpress, Nature

Communications
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Experimental Protocols: Waste Disposal Procedure
The proper disposal of CysOx2, including any contaminated materials, should be handled with

care, following the protocols for hazardous chemical waste.

Step 1: Waste Identification and Segregation

Treat all forms of CysOx2 waste as hazardous. This includes:

Unused or expired CysOx2 solid powder.

Stock solutions and working solutions containing CysOx2.

Contaminated labware (e.g., pipette tips, microfuge tubes, flasks).

Contaminated personal protective equipment (PPE) such as gloves.

Do not mix CysOx2 waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan. Incompatible materials should always be

stored separately to prevent dangerous chemical reactions.

Step 2: Waste Containerization

Use a dedicated, leak-proof, and clearly labeled waste container. The container must be

chemically compatible with CysOx2 and any solvents used.

Solid Waste: Collect unused CysOx2 powder, contaminated gloves, and other solid

materials in a designated, sealed container.

Liquid Waste: Collect all solutions containing CysOx2 in a separate, sealed container.

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container.

Step 3: Labeling

Clearly label the waste container with the full chemical name: "CysOx2 Waste".
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Indicate the major components and their approximate concentrations, including any solvents.

Attach the appropriate hazard warning symbols as required by your institution's

Environmental Health and Safety (EHS) department.

Step 4: Storage

Store the sealed waste container in a designated and secure chemical waste storage area.

The storage area should be well-ventilated.

Ensure that the waste is stored away from incompatible materials.

Step 5: Disposal

Arrange for professional disposal. Contact your institution's EHS department or a licensed

chemical waste disposal contractor to schedule a pickup.

Do not dispose of CysOx2 down the drain or in regular trash.

Mandatory Visualization: CysOx2 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CysOx2.
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Waste Generation Waste Segregation & Containerization

Final Disposal

Unused CysOx2 Solid Waste Container

Contaminated Labware Sharps Containerif sharp

CysOx2 Solutions Liquid Waste Container

Labeled Hazardous Waste Secure Storage Licensed Disposal Service

Click to download full resolution via product page

CysOx2 Disposal Workflow Diagram

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of CysOx2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396751#cysox2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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